N-Cyclopropylmethylthiourea
Overview
Description
N-Cyclopropylmethylthiourea is a chemical compound with the molecular formula C5H10N2S . It is a type of thiourea derivative .
Molecular Structure Analysis
The N-Cyclopropylmethylthiourea molecule contains a total of 18 bonds. There are 8 non-H bonds, 1 multiple bond, 2 rotatable bonds, 1 double bond, 1 three-membered ring, and 1 urea (-thio) derivative .Chemical Reactions Analysis
While specific chemical reactions involving N-Cyclopropylmethylthiourea are not detailed in the available resources, thiourea derivatives are known to have applications in numerous fields such as organic synthesis and pharmaceutical industries .Scientific Research Applications
- N-Cyclopropylmethylthiourea derivatives exhibit promising pharmacological activities. Researchers have explored their potential as antiviral, antibacterial, and antifungal agents. These compounds may interfere with key enzymes or receptors, making them valuable candidates for drug development .
- N-Cyclopropylmethylthiourea derivatives have been investigated as corrosion inhibitors for metals. Their ability to form protective films on metal surfaces helps prevent corrosion in aggressive environments, such as acidic solutions or seawater .
- Incorporating N-Cyclopropylmethylthiourea moieties into polymer structures can enhance material properties. These compounds contribute to improved mechanical strength, thermal stability, and resistance to environmental stress. Researchers explore their use in coatings, adhesives, and composite materials .
- N-Cyclopropylmethylthiourea derivatives have shown promise as agrochemicals. They exhibit pesticidal and herbicidal activities, making them valuable for crop protection and weed control. Researchers continue to optimize their efficacy and safety .
- N-Cyclopropylmethylthiourea-based compounds can serve as precursors for dyes and colorants. Their unique chemical structure allows for tunable colors and optical properties. Applications include textile dyes, ink formulations, and colorimetric sensors .
- N-Cyclopropylmethylthiourea derivatives act as catalysts in various organic transformations. They facilitate reactions such as Michael additions, cyclizations, and rearrangements. Their catalytic behavior makes them valuable tools for synthetic chemists .
Pharmaceuticals
Corrosion Inhibitors
Polymers and Materials Science
Agrochemicals
Dyes and Colorants
Catalysis and Organic Synthesis
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
cyclopropylmethylthiourea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10N2S/c6-5(8)7-3-4-1-2-4/h4H,1-3H2,(H3,6,7,8) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BHJTYNJTDMRWOT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CNC(=S)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10N2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60383629 |
Source
|
| Record name | N-Cyclopropylmethylthiourea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60383629 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-Cyclopropylmethylthiourea | |
CAS RN |
618913-44-3 |
Source
|
| Record name | N-Cyclopropylmethylthiourea | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60383629 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (cyclopropylmethyl)thiourea | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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